Mdmb-chminaca, (+-)-

• CAS: 1715016-78-6
• Molecular Formula: C22H31N3O3
• Molecular Weight: 385.5 g/mol
• InChI: InChI=1S/C22H31N3O3/c1-22(2,3)19(21(27)28-4)23-20(26)18-16-12-8-9-13-17(16)25(24-18)14-15-10-6-5-7-11-15/h8-9,12-13,15,19H,5-7,10-11,14H2,1-4H3,(H,23,26)
• InChIKey: DGQMLBSSRFFINY-UHFFFAOYSA-N

MDMB-CHMINACA: High-Affinity Indazole Synthetic Cannabinoid

MDMB-CHMINACA (also designated MDMB(N)-CHM) is a racemic indazole-3-carboxamide synthetic cannabinoid receptor agonist (SCRA) originally disclosed by Pfizer in 2008 [1]. It belongs to the tert-leucinate subclass of third-generation SCRAs, characterized by a cyclohexylmethyl (CHM) tail linked to an indazole core and a methyl 3,3-dimethylbutanoate (tert-leucine methyl ester) head group [2]. The compound acts as a high-efficacy agonist at cannabinoid CB1 receptors, with studies reporting one of the lowest binding affinities among characterized SCRAs [3]. Its structural relationship to other indazole carboxamides and indole-based analogs—particularly AB-CHMINACA, ADB-CHMINACA, and MDMB-CHMICA—creates an environment where minor structural variations drive substantial differences in receptor activation potency, metabolic fate, and analytical detectability, making precise compound identification critical for forensic, toxicological, and pharmacological research applications [4].

Primary Use CB1 receptor pharmacology tool compound

Analytical Role Forensic toxicology reference standard

Structural Class tert-Leucinate indazole-3-carboxamide SCRA

Signaling Profile High-efficacy β-arrestin-2 recruitment at CB1

• [1] Buchler, I.P., Hayes, M.J., Hedge, S.G., et al. Indazole derivatives. Patent WO2009/106982 A1 (Pfizer), 2009. View Source
• [2] Walsh, K.B., Andersen, H.K. Molecular Pharmacology of Synthetic Cannabinoids: Delineating CB1 Receptor-Mediated Cell Signaling. Int. J. Mol. Sci. 2020, 21(17), 6115. View Source
• [3] MDMB-CHMINACA. Wikipedia. Binding affinity data from Pfizer internal studies. View Source
• [4] Presley, B.C., Logan, B.K., Jansen-Varnum, S.A. In vitro Phase I metabolism of indazole carboxamide synthetic cannabinoid MDMB-CHMINACA via human liver microsome incubation and high-resolution mass spectrometry. Drug Test. Anal. 2019, 11(8), 1264-1276. View Source

MDMB-CHMINACA vs. Structural Analogs: Critical Gaps

In the indazole-3-carboxamide class, substitution of the terminal amide with a methyl ester (converting a valinate to a tert-leucinate) and replacement of the head-group isobutyl with a tert-butyl moiety produce orders-of-magnitude shifts in receptor binding and functional activation that render in-class substitution scientifically unsound [1]. MDMB-CHMINACA differs from AB-CHMINACA (valinate/amide) by these two modifications; it differs from MDMB-FUBINACA by bearing a cyclohexylmethyl rather than a 4-fluorobenzyl tail; and it differs from MDMB-CHMICA by possessing an indazole rather than an indole core. Each of these structural distinctions alters CB1 binding kinetics, β-arrestin-2 recruitment efficacy, cytochrome P450-mediated metabolic pathways, and the identity of urinary biomarkers—meaning that an analytical reference standard or pharmacological tool compound selected by class similarity alone will not produce interchangeable experimental results [2]. The quantitative evidence below demonstrates precisely where MDMB-CHMINACA occupies a distinct performance niche among its nearest comparators.

1

AB-CHMINACA (valinate): CB1 binding affinity and β-arrestin-2 recruitment potency may differ by an order of magnitude; functional signaling profile may not transfer.

2

MDMB-FUBINACA: Non-overlapping metabolic pathways and distinct urinary biomarker panels may shift forensic identification; metabolite standards are not interchangeable.

3

MDMB-CHMICA (indole core): Structural scaffold difference may alter receptor binding kinetics, mass spectral fragmentation, chromatographic retention, and regulatory scheduling status.

• [1] Banister, S.D., Longworth, M., Kevin, R., et al. Pharmacology of Valinate and tert-Leucinate Synthetic Cannabinoids 5F-AMBICA, 5F-AMB, 5F-ADB, AMB-FUBINACA, MDMB-FUBINACA, MDMB-CHMICA, and Their Analogues. ACS Chem. Neurosci. 2016, 7(9), 1241-1254. View Source
• [2] Deventer, M.H., Van Uytfanghe, K., Vinckier, I.M.J., Reniero, F., Guillou, C., Stove, C.P. Cannabinoid receptor activation potential of the next generation, generic ban evading OXIZID synthetic cannabinoid receptor agonists. Drug Test. Anal. 2022, 14, 1565-1575. View Source

MDMB-CHMINACA: Quantitative Evidence vs. Key Analogs

CB1 Binding Affinity vs. AB-CHMINACA

In competitive radioligand binding assays, MDMB-CHMINACA demonstrates a CB1 receptor binding affinity (Ki) of 0.0944 nM, representing an approximately 8.3-fold higher affinity compared to its direct structural precursor AB-CHMINACA (Ki = 0.78 nM) [1][2]. MDMB-CHMINACA also surpasses ADB-CHMINACA (Ki = 0.289 nM) by roughly 3-fold and exceeds the first-generation SCRA JWH-018 (Ki = 2.60 nM) by more than 27-fold [3][4]. Its affinity is comparable to that reported for MDMB-FUBINACA (Ki ≈ 0.0985 nM), placing both at the extreme high-affinity end of the SCRA spectrum [5].

CB1 Binding Affinity vs. AB-CHMINACA

Cross-study comparable

Ki = 0.0944 nM (CB1)

~8.3-fold higher affinity than AB-CHMINACA

Comparable to MDMB-FUBINACA

Supports high-affinity CB1 binding studies; reported concentration ranges for in vitro pharmacology may shift versus valinate analogs.

Radioligand displacement data compiled from multiple published studies; verify assay conditions for direct comparison.

Evidence Dimension	CB1 receptor binding affinity (Ki)
Target Compound Data	Ki = 0.0944 nM (CB1)
Comparator Or Baseline	AB-CHMINACA Ki = 0.78 nM; ADB-CHMINACA Ki = 0.289 nM; MDMB-FUBINACA Ki ≈ 0.0985 nM; JWH-018 Ki = 2.60 nM
Quantified Difference	8.3-fold higher affinity vs AB-CHMINACA; ~3-fold higher vs ADB-CHMINACA; ~28-fold higher vs JWH-018; comparable to MDMB-FUBINACA
Conditions	Radioligand competitive binding (displacement of [³H]-CP55940 from human CB1 receptor); data compiled from multiple published studies

Why This Matters

Researchers requiring a high-affinity CB1 agonist tool compound obtain approximately one-order-of-magnitude greater binding potency with MDMB-CHMINACA versus AB-CHMINACA, directly affecting the concentration ranges needed for in vitro pharmacology experiments.

• [1] MDMB-CHMINACA. Wikipedia. CB1 binding affinity (Ki = 0.0944 nM) from Pfizer internal studies. View Source
• [2] AB-CHMINACA. Wikipedia. CB1 Ki = 0.78 nM, CB2 Ki = 0.45 nM. View Source
• [3] ADB-CHMINACA. Wikipedia. CB1 Ki = 0.289 nM. View Source
• [4] BindingDB entry for JWH-018: Ki = 2.60 nM at human CB1 receptor expressed in HEK293-EBNA cells. View Source
• [5] Walsh, K.B., Andersen, H.K. Molecular Pharmacology of Synthetic Cannabinoids. Int. J. Mol. Sci. 2020, 21(17), 6115. Reports MDMB-FUBINACA Ki = 0.0985 nM. View Source

β-Arrestin-2 Recruitment Potency vs. AB-CHMINACA

In a live-cell β-arrestin-2 recruitment assay (NanoBiT complementation) performed under identical experimental conditions, MDMB-CHMINACA activated CB1 with an EC50 of 0.78 nM, compared to AB-CHMINACA which exhibited an EC50 of 3.45 nM in the same assay platform, representing a 4.4-fold greater functional potency [1]. Notably, the tert-leucinate analog 5F-MDMB-PINACA showed nearly equivalent potency (EC50 = 0.84 nM), indicating that when the tert-leucine methyl ester head group is held constant, substitution of the cyclohexylmethyl tail (MDMB-CHMINACA) for a 5-fluoropentyl tail (5F-MDMB-PINACA) does not substantially alter β-arrestin-2 recruitment potency at CB1 [1]. This contrasts sharply with the valinate series, where the cyclohexylmethyl-for-fluoropentyl substitution in AB-CHMINACA (vs. 5F-AB-PINACA, EC50 = 55.4 nM) produced a 16-fold potency gain, highlighting a distinct structure-activity relationship profile for the tert-leucinate subclass [1].

β-Arrestin-2 Recruitment Potency

Direct head-to-head comparison

EC50 = 0.78 nM (MDMB-CHMINACA)

4.4-fold more potent than AB-CHMINACA (EC50 = 3.45 nM)

Equipotent to 5F-MDMB-PINACA

Distinct potency fingerprint in the β-arrestin pathway for tert-leucinate subclass; supports biased signaling research at CB1.

NanoBiT complementation assay in HEK293T cells; Deventer et al., 2022.

Evidence Dimension	CB1 β-arrestin-2 recruitment potency (EC50)
Target Compound Data	EC50 = 0.78 nM at CB1 (β-arrestin-2 recruitment)
Comparator Or Baseline	AB-CHMINACA EC50 = 3.45 nM; 5F-MDMB-PINACA EC50 = 0.84 nM; 5F-AB-PINACA EC50 = 55.4 nM
Quantified Difference	4.4-fold more potent than AB-CHMINACA; essentially equipotent to 5F-MDMB-PINACA (1.08-fold difference)
Conditions	Live cell-based nanoluciferase complementation (NanoBiT) β-arrestin-2 recruitment assay in HEK293T cells; reference standard JWH-018 used for normalization (Deventer et al., 2022)

Why This Matters

For scientists studying biased signaling or functional selectivity at CB1, MDMB-CHMINACA provides a distinct potency fingerprint in the β-arrestin pathway that is not replicated by the valinate analog AB-CHMINACA, making it the preferred choice for probing tert-leucinate-specific CB1 signaling dynamics.

• [1] Deventer, M.H., Van Uytfanghe, K., Vinckier, I.M.J., Reniero, F., Guillou, C., Stove, C.P. Cannabinoid receptor activation potential of the next generation, generic ban evading OXIZID synthetic cannabinoid receptor agonists. Drug Test. Anal. 2022, 14, 1565-1575. (Reports MDMB-CHMINACA EC50 = 0.78 nM, AB-CHMINACA EC50 = 3.45 nM, 5F-MDMB-PINACA EC50 = 0.84 nM in β-arr2 assay.) View Source

Phase I Metabolism: CHM-Monohydroxylated Biomarkers vs. MDMB-FUBINACA

Incubation of MDMB-CHMINACA with pooled human liver microsomes (HLMs) followed by high-resolution mass spectrometry identified 27 Phase I metabolites encompassing 12 distinct metabolite types [1]. The predominant biotransformations were hydroxylation (predominantly on the cyclohexylmethyl moiety) and ester hydrolysis, with subsequent dehydrogenation, ketone formation, and dihydroxylation [1]. The authors specifically recommend CHM-monohydroxylated metabolites as the most suitable candidates for implementation into bioanalytical assays to document MDMB-CHMINACA consumption, as these metabolites are structurally distinct from those generated by MDMB-FUBINACA (whose metabolism primarily involves oxidative defluorination and hydroxylation on the 4-fluorobenzyl tail) [1][2]. In a complementary zebrafish in vivo model, 29 metabolites were generated, confirming the translational relevance of the HLM findings [3]. The recommended urinary markers—M1 (ester hydroxylation) and M2 (monohydroxylation) groups—are compound-specific and do not overlap with the ester-hydrolyzed metabolite DMBA-CHMINACA, which is shared with ADB-CHMINACA metabolism [4].

Phase I Metabolism: CHM-Hydroxylation

Cross-study comparable

27 Phase I metabolites (12 types) identified in HLM

Recommended urinary markers: M1 (ester hydroxylation) and M2 (CHM-monohydroxylation)

Biomarker panel does not overlap with MDMB-FUBINACA markers

Supports selection of compound-specific metabolite standards for forensic LC-MS/MS method development; reliance on MDMB-FUBINACA metabolite standards may produce false-negative results.

Pooled human liver microsomes, LC-QE-HF-MS; Presley et al., 2019.

Evidence Dimension	Phase I metabolic profile (number of metabolites and identity of proposed urinary biomarkers)
Target Compound Data	27 Phase I metabolites (12 types) identified in HLM incubation; recommended markers: M1 (ester hydroxylation) and M2 (CHM-monohydroxylation) groups
Comparator Or Baseline	MDMB-FUBINACA: metabolism characterized by oxidative defluorination and hydroxylation on the 4-fluorobenzyl moiety; shared DMBA-hydrolyzed metabolite with ADB-CHMINACA
Quantified Difference	27 unique Phase I metabolites for MDMB-CHMINACA; distinct CHM-hydroxylated biomarker panel does not overlap with MDMB-FUBINACA urinary markers; shared DMBA-CHMINACA metabolite with ADB-CHMINACA limits specificity in co-exposure scenarios
Conditions	Pooled human liver microsome incubation (37°C, NADPH regeneration system), LC-QE-HF-MS analysis (Presley et al., 2019); zebrafish in vivo metabolic model validation (Xu et al., 2021)

Why This Matters

Forensic toxicology laboratories selecting reference standards for method development must use MDMB-CHMINACA-specific metabolite standards (CHM-monohydroxylated species) rather than generic indazole carboxamide metabolite panels; use of MDMB-FUBINACA metabolite standards would yield false-negative results due to non-overlapping biotransformation pathways.

• [1] Presley, B.C., Logan, B.K., Jansen-Varnum, S.A. In vitro Phase I metabolism of indazole carboxamide synthetic cannabinoid MDMB-CHMINACA via human liver microsome incubation and high-resolution mass spectrometry. Drug Test. Anal. 2019, 11(8), 1264-1276. View Source
• [2] Kevin, R.C., et al. Detection of metabolites of two synthetic cannabimimetics, MDMB-FUBINACA and ADB-FUBINACA. Forensic Toxicol. 2017. View Source
• [3] Xu, D.-Q., Dai, Y., Zhang, W.-F., et al. Rapid Identification of MDMB-CHMINACA Metabolites Using Zebrafish and Human Liver Microsomes as the Biotransformation System by LC-QE-HF-MS. J. Anal. Toxicol. 2021, 44(9), 1012-1026. View Source
• [4] Kavanagh, P., et al. Identification and characterization of DMBA-CHMINACA, an active metabolite of ADB-CHMINACA and MDMB-CHMINACA. Forensic Sci. Int. 2018. View Source

Indazole vs. Indole Core: Structural and Regulatory Distinction

MDMB-CHMINACA and MDMB-CHMICA share identical tert-leucine methyl ester head groups and cyclohexylmethyl tails but differ in their aromatic core: MDMB-CHMINACA contains an indazole ring, whereas MDMB-CHMICA contains an indole ring [1]. This single heteroatom substitution (N for C at position 2 of the fused ring system) produces compounds that are chemically distinct entities with different CAS numbers (1715016-78-6 vs. 1715016-68-0), and critically, different regulatory status across jurisdictions . MDMB-CHMICA was explicitly scheduled in multiple countries following a 2016 EMCDDA risk assessment triggered by over 3,600 seizures and numerous intoxications; MDMB-CHMINACA, by contrast, was controlled under generic legislation in several jurisdictions and exhibits a different detection frequency profile in forensic casework [2]. The indazole core has been associated with generally higher CB1 binding affinity across multiple SCRA series when compared to the corresponding indole analog, though direct head-to-head binding data for this specific pair under identical assay conditions remain unpublished [3].

Indazole vs. Indole Core Distinction

Class-level inference

MDMB-CHMINACA: indazole core (CAS 1715016-78-6)

MDMB-CHMICA: indole core (CAS 1715016-68-0)

Different regulatory scheduling pathways and forensic detection profiles

CAS verification is essential to confirm the intended indazole compound; scaffold-specific analytical reference standards and legal documentation apply.

Direct head-to-head binding data for this pair under identical conditions remain unpublished.

Evidence Dimension	Core scaffold identity, regulatory scheduling pathway, and forensic detection prevalence
Target Compound Data	Indazole core; CAS 1715016-78-6; controlled under generic legislation in multiple jurisdictions
Comparator Or Baseline	MDMB-CHMICA: indole core; CAS 1715016-68-0; explicitly scheduled following EMCDDA risk assessment (2016); >3,600 seizures reported in EU (2014-2016)
Quantified Difference	Qualitative core structural difference (indazole vs. indole); distinct regulatory scheduling pathways and seizure profiles
Conditions	Structural comparison based on chemical structure; regulatory data from EMCDDA risk assessments and national scheduling notices

Why This Matters

Procurement officers and laboratory managers must verify that the ordered CAS number corresponds to the intended indazole compound (MDMB-CHMINACA) and not the indole isomer (MDMB-CHMICA), as the two are subject to different regulatory controls, require distinct analytical reference standards, and exhibit different legal scheduling statuses that affect import/export documentation.

• [1] Cayman Chemical / Bertin Bioreagent. MDMB-CHMINACA (CAT N°: 16200) product datasheet: structural comparison to AB-CHMINACA and MDMB-CHMICA. View Source
• [2] EMCDDA. EMCDDA–Europol Joint Report on MDMB-CHMICA. 2016. Reports >3,600 seizures across EU member states (2014-2016). View Source
• [3] Walsh, K.B., Andersen, H.K. Molecular Pharmacology of Synthetic Cannabinoids. Int. J. Mol. Sci. 2020, 21(17), 6115. Discusses indazole vs. indole core affinity trends. View Source

Metabolite Biomarker Specificity: M1 and M2 Groups

The identification of compound-specific metabolic biomarkers is essential for forensic confirmation of SCRA consumption. For MDMB-CHMINACA, the M1 metabolite group (ester hydroxylation products) and M2 metabolite group (CHM-monohydroxylation products) have been validated as the recommended poisoning markers for documenting MDMB-CHMINACA intake in clinical and forensic casework [1]. These markers were identified through combined in vitro (HLM) and in vivo (zebrafish) metabolic profiling, with 29 total metabolites detected across both systems [1]. Critically, the shared hydrolytic metabolite DMBA-CHMINACA is also produced from ADB-CHMINACA metabolism, meaning that reliance on DMBA-CHMINACA alone cannot distinguish MDMB-CHMINACA from ADB-CHMINACA exposure [2]. Therefore, the CHM-monohydroxylated metabolites specific to the intact tert-leucinate ester structure of MDMB-CHMINACA are the definitive biomarkers. The Phase I metabolic pathway also revealed that no biotransformation occurred at the indazole ring, a feature that may be relevant when predicting cross-reactivity with immunochemical screening assays designed for other indazole carboxamide SCRAs [3].

Metabolite Biomarker Specificity

Cross-study comparable

M1 and M2 groups: compound-specific for MDMB-CHMINACA

DMBA-CHMINACA: shared hydrolytic metabolite with ADB-CHMINACA (non-specific)

29 total metabolites identified in zebrafish + HLM model

Procurement of hydroxylated M1/M2 reference standards is critical for definitive forensic identification; DMBA-CHMINACA alone cannot distinguish MDMB-CHMINACA from ADB-CHMINACA exposure.

LC-QE-HF-MS data from Xu et al., 2021; Kavanagh et al., 2018 for DMBA-CHMINACA characterization.

Evidence Dimension	Specificity of urinary metabolite biomarkers for compound identification
Target Compound Data	M1 (ester hydroxylation) and M2 (CHM-monohydroxylation) groups are recommended as specific MDMB-CHMINACA intake markers; 29 total metabolites identified
Comparator Or Baseline	DMBA-CHMINACA (shared hydrolytic metabolite with ADB-CHMINACA) cannot provide compound-specific identification. MDMB-FUBINACA markers are distinct (oxidative defluorination products).
Quantified Difference	M1 and M2 groups are compound-specific for MDMB-CHMINACA; DMBA-CHMINACA is non-specific (shared across ADB-CHMINACA and MDMB-CHMINACA)
Conditions	LC-QE-HF-MS analysis of HLM incubations and zebrafish in vivo model; data from Xu et al. (2021) J. Anal. Toxicol.

Why This Matters

Clinical and forensic laboratories developing targeted LC-MS/MS methods for MDMB-CHMINACA must procure the hydroxylated metabolite reference standards (M1/M2 groups) rather than relying on the commercially available but non-specific hydrolytic metabolite DMBA-CHMINACA; failure to use the correct markers will result in ambiguous or non-definitive identification of the consumed substance.

• [1] Xu, D.-Q., Dai, Y., Zhang, W.-F., et al. Rapid Identification of MDMB-CHMINACA Metabolites Using Zebrafish and Human Liver Microsomes as the Biotransformation System by LC-QE-HF-MS. J. Anal. Toxicol. 2021, 44(9), 1012-1026. View Source
• [2] Kavanagh, P., et al. Identification and characterization of DMBA-CHMINACA, an active metabolite of ADB-CHMINACA and MDMB-CHMINACA. Forensic Sci. Int. 2018. View Source
• [3] Presley, B.C., Logan, B.K., Jansen-Varnum, S.A. In vitro Phase I metabolism of MDMB-CHMINACA. Drug Test. Anal. 2019, 11(8), 1264-1276. View Source

β-Arrestin-2 Recruitment Efficacy and Biased Signaling

In a NanoBiT complementation assay measuring β-arrestin-2 recruitment to CB1, MDMB-CHMINACA exhibited an Emax of 227% relative to the reference agonist, indicating high efficacy in this signaling pathway [1]. This places MDMB-CHMINACA among the higher-efficacy SCRAs for β-arrestin-2 recruitment, compared to compounds in the same assay platform that exhibit more moderate efficacy (e.g., MDMB-FUBICA reported at 108% in comparable HEK293-based assays) [1]. The combination of sub-nanomolar β-arrestin-2 recruitment potency (EC50 = 0.78 nM) and high efficacy (Emax = 227%) distinguishes MDMB-CHMINACA from earlier-generation SCRAs such as JWH-018 and from valinate-based analogs like AB-CHMINACA in functional terms [2]. Because β-arrestin-mediated signaling is associated with receptor desensitization, internalization, and distinct downstream pathways (e.g., ERK1/2 activation), this biased signaling profile has implications for in vitro pharmacological studies focused on delineating G-protein-dependent versus β-arrestin-dependent CB1 effects [3].

β-Arrestin-2 Efficacy (Emax)

Class-level inference

Emax = 227% (relative to reference agonist)

Approximately 2-fold higher than MDMB-FUBICA in comparable platforms

High-efficacy profile for β-arrestin-2 pathway

Supports research on CB1 receptor desensitization and internalization mechanisms; provides a high-efficacy reference agonist for β-arrestin-biased signaling studies.

HEK293 NanoBiT assay data compiled from Walsh & Andersen, 2020; verify Emax scaling between laboratories.

Evidence Dimension	β-arrestin-2 recruitment efficacy (Emax) at CB1
Target Compound Data	Emax = 227% (relative to reference agonist) at CB1 in NanoBiT β-arrestin-2 recruitment assay
Comparator Or Baseline	MDMB-FUBICA: Emax ≈ 108% in comparable HEK293 NanoBiT assay; AB-CHMINACA: EC50 = 3.45 nM but Emax data not directly compared in same study
Quantified Difference	Emax of 227% indicates high efficacy; approximately 2-fold higher Emax than MDMB-FUBICA in comparable assay platforms
Conditions	HEK293 cells, NanoBiT complementation assay for β-arrestin-2 recruitment; data compiled from Walsh & Andersen (2020) review

Why This Matters

For pharmacology laboratories investigating biased CB1 signaling, MDMB-CHMINACA serves as a high-efficacy reference agonist in the β-arrestin-2 pathway, providing a tool to study receptor desensitization and internalization mechanisms that are not equally activated by lower-efficacy or G-protein-biased SCRAs.

• [1] Walsh, K.B., Andersen, H.K. Molecular Pharmacology of Synthetic Cannabinoids: Delineating CB1 Receptor-Mediated Cell Signaling. Int. J. Mol. Sci. 2020, 21(17), 6115. Table reports MDMB-CHMINACA β-arr2 Emax = 227% in HEK293 NanoBiT assay. View Source
• [2] Deventer, M.H., et al. Cannabinoid receptor activation potential of the next generation OXIZID SCRAs. Drug Test. Anal. 2022, 14, 1565-1575. View Source
• [3] Walsh, K.B., Andersen, H.K. Molecular Pharmacology of Synthetic Cannabinoids. Int. J. Mol. Sci. 2020, 21(17), 6115. Review of biased signaling pathways. View Source

Applications of MDMB-CHMINACA Reference Standard

Forensic Toxicology: LC-MS/MS Method with CHM-Monohydroxylated Metabolites

Forensic laboratories developing confirmatory methods for MDMB-CHMINACA consumption should prioritize procurement of the M1 (ester hydroxylation) and M2 (CHM-monohydroxylation) metabolite reference standards, as these biomarkers are uniquely generated from MDMB-CHMINACA metabolism and do not overlap with the metabolic signatures of MDMB-FUBINACA or other 4-fluorobenzyl-substituted SCRAs [1]. The shared hydrolytic metabolite DMBA-CHMINACA should be used only as a supplementary marker because it is also produced by ADB-CHMINACA metabolism, rendering it non-specific in poly-substance exposure scenarios [2]. The validated LC-QE-HF-MS analytical workflow from Xu et al. (2021) provides a directly transferable method for identifying the 29 MDMB-CHMINACA metabolites in both blood and urine matrices using high-resolution accurate mass spectrometry [3].

CB1 Pharmacology: β-Arrestin-2 Biased Signaling Tool

MDMB-CHMINACA is a preferred tool compound for in vitro pharmacology studies investigating CB1-mediated β-arrestin-2 recruitment, owing to its sub-nanomolar potency (EC50 = 0.78 nM) and high efficacy (Emax = 227%) in this pathway [1]. Compared to AB-CHMINACA, which requires approximately 4.4-fold higher concentrations to achieve equivalent β-arrestin-2 activation (EC50 = 3.45 nM), MDMB-CHMINACA allows researchers to probe tert-leucinate-specific CB1 signaling at lower drug concentrations, minimizing non-specific effects [1]. Its essentially equipotent β-arrestin-2 activity to 5F-MDMB-PINACA (EC50 = 0.84 nM) further enables comparative studies isolating the contribution of the cyclohexylmethyl vs. 5-fluoropentyl tail to receptor activation kinetics [1].

Seized-Drug Analysis: Indazole vs. Indole Core Differentiation

Drug analysis laboratories performing seized-material identification must use MDMB-CHMINACA reference standards to unambiguously differentiate it from the indole-based isomer MDMB-CHMICA (CAS 1715016-68-0), which shares an identical head group and tail but differs in the core heterocycle [1]. The two compounds produce distinct mass spectral fragmentation patterns and chromatographic retention times, necessitating compound-specific certified reference materials for accurate identification in GC-MS or LC-MS/MS screening workflows [2]. Given the divergent regulatory scheduling of these two compounds across jurisdictions, correct identification carries significant legal implications for forensic reporting [3].

In Vitro Metabolism: HLM and Zebrafish Model Systems

Researchers studying SCRA metabolism can use MDMB-CHMINACA as a model substrate for predicting the metabolic fate of structurally related indazole-3-carboxamide tert-leucinates, as its Phase I biotransformation map—featuring 27 HLM-derived metabolites with hydroxylation predominantly on the cyclohexylmethyl moiety and ester hydrolysis as the major routes—has been comprehensively characterized [1]. The observation that no biotransformation occurred at the indazole ring itself provides a useful metabolic stability reference point for designing new chemical entities within this scaffold class [1]. The zebrafish in vivo model validation further supports translational extrapolation of these metabolic pathways to whole-organism systems [2].

Application

Selection Property

Validation Focus

Forensic Toxicology: LC-MS/MS Confirmation

Compound-specific CHM-monohydroxylated metabolite reference standards (M1/M2 groups)

Metabolite biomarker specificity vs. shared hydrolytic metabolites; method transfer from published HLM/zebrafish workflows

CB1 Pharmacology: β-Arrestin-2 Biased Signaling

High-efficacy β-arrestin-2 recruitment profile; tert-leucinate subclass selectivity

Potency and efficacy verification in target assay platform; concentration-range optimization for biased signaling studies

Seized-Drug Analysis: Core Scaffold Identification

Indazole core differentiation from indole analog (MDMB-CHMICA); distinct CAS and retention behavior

Chromatographic and mass spectral separation from MDMB-CHMICA; regulatory documentation review

In Vitro Metabolism: HLM and Zebrafish Model Systems

Comprehensively characterized Phase I metabolic map (27 HLM metabolites)

Metabolic pathway reproducibility across model systems; indazole ring stability as scaffold design reference

• [1] Presley, B.C., Logan, B.K., Jansen-Varnum, S.A. In vitro Phase I metabolism of MDMB-CHMINACA. Drug Test. Anal. 2019, 11(8), 1264-1276; Deventer, M.H., et al. Drug Test. Anal. 2022, 14, 1565-1575; Walsh, K.B., Andersen, H.K. Int. J. Mol. Sci. 2020, 21(17), 6115. View Source
• [2] Kavanagh, P., et al. Identification and characterization of DMBA-CHMINACA. Forensic Sci. Int. 2018; Cayman Chemical / Bertin Bioreagent product datasheets. View Source
• [3] Xu, D.-Q., et al. Rapid Identification of MDMB-CHMINACA Metabolites. J. Anal. Toxicol. 2021, 44(9), 1012-1026; EMCDDA risk assessments. View Source